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Compound of Interest

Compound Name: Meturin

Cat. No.: B1199309 Get Quote

An In-depth Technical Guide to Meturin: Safety and Handling

Disclaimer: The information available on "Meturin" indicates that it is a herbicide and not a

compound under development for therapeutic use. The following guide is based on limited

publicly available data and is intended for researchers and scientists. Professionals in drug

development should note the absence of pharmacological and clinical data.

Chemical Identity
Meturin is a chemical compound identified by the CAS Number 6263-38-3[1]. It is classified as

a phenylurea herbicide[2][3][4].

Safety and Toxicology
The primary toxicological information available for Meturin pertains to its use as a pesticide. It

is important to handle this compound with appropriate safety precautions in a laboratory or

agricultural setting.

Acute Toxicity Data
Quantitative structure-activity relationship (QSAR) modeling datasets include acute toxicity

values for Meturin, which are summarized below. These values are crucial for assessing the

potential ecological risk of the chemical[5][6].
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Descriptor Value Source

MW 2.16E+04 ECOTOX[5][6]

SpMax1_Bhe 2.74E+00 ECOTOX[5][6]

SM1_Bhe 3.88E+00 ECOTOX[5][6]

H-050 1.11E+00 ECOTOX[5][6]

GATS1p 3.17E+00 ECOTOX[5][6]

Reproductive and Teratogenic Effects
Studies on rats have indicated potential reproductive and teratogenic effects. Specifically,

Meturin has been associated with sperm abnormalities and has been shown to be teratogenic,

causing increased resorptions and intrauterine growth retardation[7].

Environmental Impact
Meturin can affect the biological activity of soil. Studies have shown that it can reduce the

numbers of fungi, heterotrophic bacteria, and other microorganisms in both sandy and loamy

soils. It has also been observed to reduce invertase and protease activity while intensifying

urease activity[8].

Mechanism of Action
As a phenylurea herbicide, the primary mechanism of action for Meturin is the inhibition of

photosynthesis[2]. There is no available information on its mechanism of action in mammalian

systems from a pharmacological perspective.

Handling and Safety Precautions
Given its classification as a herbicide and the available toxicity data, the following general

safety and handling guidelines should be followed. Specific handling protocols would typically

be detailed in a substance-specific Safety Data Sheet (SDS), which was not available in the

search results.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,

safety glasses, and a lab coat when handling Meturin.

Ventilation: Work in a well-ventilated area or under a chemical fume hood to minimize

inhalation exposure.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal: Dispose of Meturin and any contaminated materials in accordance with local,

state, and federal regulations for hazardous waste.

Gaps in a Drug Development Context
It is critical for the target audience to understand that there is a significant lack of information

necessary to evaluate Meturin as a potential therapeutic agent. The following are key areas

where data is absent:

Pharmacodynamics and Pharmacokinetics: No data is available on the absorption,

distribution, metabolism, and excretion (ADME) of Meturin in animal models relevant to drug

development.

Signaling Pathways: There is no information on the molecular targets or signaling pathways

that Meturin may modulate in mammalian cells.

Clinical Trials: Meturin has not been the subject of any clinical trials for therapeutic use.

Detailed Experimental Protocols: Specific protocols for the synthesis, purification, and

analytical characterization of Meturin for pharmaceutical-grade quality are not available in

the public domain.

Due to the lack of information on signaling pathways or complex experimental workflows

relevant to drug development, no visualizations could be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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